Cas no 2229168-82-3 (tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate
• CAS No: 2229168-82-3
• MF: C₁₅H₂₀F₂N₂O₃
• MW: 314.327711105347
• CID: 6485460
• PubChem ID: 165705520
• Update Time: 2025-06-07

tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate
• 2229168-82-3
• EN300-1904006
• tert-butyl N-{4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-3-hydroxyphenyl}carbamate

• Inchi： 1S/C15H20F2N2O3/c1-13(2,3)22-12(21)19-9-4-5-10(11(20)6-9)14(8-18)7-15(14,16)17/h4-6,20H,7-8,18H2,1-3H3,(H,19,21)
• InChI Key： DERKBKZCOIJVNX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)CN)F

Computed Properties

• Exact Mass: 314.14419883g/mol
• Monoisotopic Mass: 314.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate

Introduction to tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate (CAS No. 2229168-82-3)

tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate, a compound with the CAS number 2229168-82-3, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a 2,2-difluorocyclopropyl moiety, and a hydroxylated phenyl ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate have been driven by its promising pharmacological properties. Recent research has focused on its potential as a lead compound for the treatment of various diseases, particularly those involving central nervous system (CNS) disorders and metabolic conditions. The compound's ability to modulate specific biological targets makes it an attractive candidate for further investigation.

In terms of its chemical structure, the tert-butyl carbamate group is known for its stability and ability to protect amino functionalities during synthetic processes. This feature is crucial in the synthesis of complex molecules and can enhance the overall yield and purity of the final product. The 2,2-difluorocyclopropyl moiety introduces fluorine atoms, which can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. The hydroxylated phenyl ring adds polarity and can affect the compound's solubility and binding affinity to specific receptors.

The synthesis of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate typically involves multi-step procedures that require precise control over reaction conditions. Key steps include the formation of the tert-butyl carbamate group, the introduction of the difluorocyclopropyl moiety, and the functionalization of the phenyl ring with a hydroxyl group. Advanced synthetic techniques and catalysts have been employed to optimize these processes, leading to improved efficiency and scalability.

In vitro studies have demonstrated that tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate exhibits potent activity against several biological targets. For instance, it has shown promising results in inhibiting enzymes involved in neurodegenerative diseases and metabolic disorders. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and diabetes.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate. Preliminary data from Phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

Beyond its therapeutic potential, tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate has also been explored for its use in diagnostic applications. Its unique structural features make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic and diagnostic agent enhances its value in clinical settings.

In conclusion, tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-hydroxyphenyl}carbamate (CAS No. 2229168-82-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.